2-(adamantan-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Overview
Description
Adamantane is a polycyclic hydrocarbon with fused chair cyclohexane rings . It’s known for its lipophilicity and rigid structure . Adamantane derivatives have shown in vitro activity against various viruses and are used in the treatment of neurological conditions and type-2 diabetes .
Synthesis Analysis
Adamantyl derivatives of polynitrogen heterocycles have been synthesized . The reaction of 5-aryl-NH-tetrazoles with adamantan-1-ol in concentrated sulfuric acid proceeds regioselectively with the formation of the corresponding 2-adamantyl-5-aryl-2H-tetrazoles .Molecular Structure Analysis
The structures of adamantyl derivatives have been determined by NMR spectroscopy, mass spectrometry, and X-ray analysis . In the 1H NMR spectra of 2-(adamantan-1-yl)-5-aryl-2H-tetrazoles, the adamantyl moiety appears as broadened singlets .Chemical Reactions Analysis
Adamantyl-substituted epibromohydrins reacted with nitrogen, oxygen, and sulfur nucleophiles to give only halogen substitution products . 2-(Adamantan-1-yl)-3-hydroxypropanoic acid was obtained by the reaction of 2-(adamantan-1-yl)-2-(bromomethyl)oxirane with 98% nitric acid .Scientific Research Applications
Crystallographic and Structural Studies
The compound 2-(adamantan-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane and its derivatives have been extensively utilized in crystallographic and structural studies. These studies involve the synthesis, characterization, and analysis of the compound's molecular and crystal structure using techniques like X-ray diffraction, FT-IR, NMR spectroscopy, and mass spectrometry. Such studies help in understanding the molecular conformation, bonding interactions, and overall structural integrity of the compound, which are crucial for its applications in various fields, including material science and pharmaceuticals (Wu et al., 2021), (Coombs et al., 2006).
Synthesis of Novel Polymers and Derivatives
Research has also been focused on the synthesis of novel polymers and derivatives that incorporate the this compound moiety. These materials exhibit unique properties such as high glass transition temperature, good solubility in organic solvents, and excellent thermal stability. This makes them suitable for advanced applications in materials science, especially where high performance and durability are required (Hattori et al., 2009).
Role in Organic Synthesis and Chemical Reactions
The compound and its variants have been instrumental in organic synthesis and chemical reactions. It acts as an intermediate or reagent in various chemical reactions, contributing to the synthesis of complex molecules and compounds with desired properties. The understanding of its reactivity and interaction with other compounds is vital for its application in synthetic chemistry (Sopková-de Oliveira Santos et al., 2003).
Mechanism of Action
Target of Action
Adamantane derivatives have been known to interact with various biological targets, including viral proteins and cancer cells .
Mode of Action
Adamantyl-substituted compounds have been shown to react with nitrogen, oxygen, and sulfur nucleophiles to give halogen substitution products .
Biochemical Pathways
Adamantane derivatives have been associated with antiviral and anticancer activities, suggesting they may influence pathways related to viral replication and cell proliferation .
Result of Action
Similar adamantane derivatives have shown inhibitory activity against h1n1 influenza a viruses and anticancer activity .
Future Directions
Adamantane-based compounds have potential in various fields such as drug delivery, transitional metal catalysis, metal–organic frameworks, supramolecular chemistry, and surface recognition . The presence of a conformationally rigid adamantane fragment in the starting compound can affect both the reactivity of aziridine and the structure of the final product .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(adamantan-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane involves the reaction of 2-bromo-4,4,5,5-tetramethyl-1,3,2-dioxaborolane with adamantane in the presence of a palladium catalyst.", "Starting Materials": [ "2-bromo-4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "adamantane", "palladium catalyst" ], "Reaction": [ "Step 1: Dissolve 2-bromo-4,4,5,5-tetramethyl-1,3,2-dioxaborolane and adamantane in a solvent such as toluene.", "Step 2: Add a palladium catalyst such as Pd(PPh3)4 to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for several hours.", "Step 4: Cool the reaction mixture and filter off any solids.", "Step 5: Purify the product by column chromatography using a suitable solvent system." ] } | |
CAS RN |
1357000-33-9 |
Molecular Formula |
C16H27BO2 |
Molecular Weight |
262.2 |
Purity |
95 |
Origin of Product |
United States |
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